2-Chlorophenyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfone

• IUPAC Name: 5-(2-chlorophenyl)sulfonyl-4-phenylthiadiazole
• InChI: InChI=1S/C14H9ClN2O2S2/c15-11-8-4-5-9-12(11)21(18,19)14-13(16-17-20-14)10-6-2-1-3-7-10/h1-9H
• InChI Key: QLAIQDFOXVLJIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SN=N2)S(=O)(=O)C3=CC=CC=C3Cl
• Molecular Formula: C14H9ClN2O2S2
• Molecular Weight: 336.8 g/mol

Description

“2-Chlorophenyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfone” is a compound that contains a thiadiazole ring. Thiadiazole derivatives have been the subject of considerable interest in recent years due to their potential as antitumor agents. They have the ability to disrupt processes related to DNA replication, which allows them to inhibit the replication of both bacterial and cancer cells.

Synthesis Analysis

The synthesis of thiadiazole derivatives involves several steps. One method involves mixing semi/thio carbazides and sodium acetate with water and stirring well, followed by adding aldehydes in methanol at room temperature. Acetate (glacial) is used as the catalyst to produce Schiff’s bases (intermediates) by treating substituted aldehydes with 2-amino 1,3,4 oxadiazole/thiadiazole. Using the mixture of triethylamine (dropwise) and chloroacetylchloride with vigorous stirring, 4-substitutedphenyl-1,3,4-oxadiazol/Thiadiazol-2-yl)-4- (4-substitutedphenyl) azetidin-2-one derivatives are prepared.

Scientific Research Applications

Synthesis and Antiviral Activity

A study conducted by Chen et al. (2010) reported on the synthesis of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives starting from 4-chlorobenzoic acid. The compounds exhibited certain anti-tobacco mosaic virus activity.

Anticancer Agents

Gomha, Salah, and Abdelhamid (2014) synthesized novel thiadiazole and thiazole derivatives incorporating a pyrazole moiety. These derivatives showed concentration-dependent cellular growth inhibitory effects against breast carcinoma cell line MCF-7, indicating potential as anticancer agents.

Antimicrobial Agents

Sah et al. (2014) in their study Sah, Bidawat, Seth, and Gharu (2014) explored the antimicrobial activity of formazans derived from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole. The synthesized compounds showed moderate activity against pathogenic bacterial and fungal strains.

Spectroscopic and Quantum Chemical Studies

Viji et al. (2020) characterized a bioactive molecule similar to 2-Chlorophenyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfone, focusing on quantum chemical methods and vibrational spectral techniques. The study also reported on the antimicrobial activity of the compound.

Inhibition of Carbonic Anhydrase Isozymes

A study by Altıntop et al. (2017) reported on the design and synthesis of new 1,3,4-thiadiazole derivatives, investigating their inhibitory effects on human carbonic anhydrase isozymes I and II. This suggests potential applications in disorders like glaucoma, epilepsy, obesity, and cancer.

Anticonvulsant Activity

Singh, Sarthy, and Lohani (2012) synthesized derivatives from thiadiazole compounds and tested them for anticonvulsant activity using the maximal electroshock method. Some compounds showed potent anticonvulsant activity.